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Compound of Interest

Compound Name: Ceritinib dihydrochloride

Cat. No.: B606605

Ceritinib Dihydrochloride Technical Support
Center

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
Ceritinib dihydrochloride, focusing on solubility issues in DMSO.

Frequently Asked Questions (FAQSs)

Q1: What is the expected solubility of Ceritinib dihydrochloride in DMSO?

Al: The reported solubility of Ceritinib dihydrochloride in DMSO can vary between batches
and suppliers. However, a common solubility range is 13 mg/mL (20.6 mM), with some sources
indicating solubility as high as 100 mg/mL (158.46 mM)[1][2]. It is crucial to use fresh,
anhydrous DMSO, as absorbed moisture can significantly decrease solubility[1].

Q2: My Ceritinib dihydrochloride is not dissolving completely in DMSO. What should | do?

A2: If you are experiencing difficulty dissolving Ceritinib dihydrochloride in DMSO, please
follow this troubleshooting workflow:
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Troubleshooting Workflow for Dissolution Issues
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Review Concentration:
- Is it within the recommended range? (e.g., up to 20.6 mM)

Compound Dissolved Contact Technical Support

Click to download full resolution via product page
Caption: Troubleshooting workflow for Ceritinib dihydrochloride dissolution in DMSO.
Q3: How should | prepare a stock solution of Ceritinib dihydrochloride in DMSO?

A3: A detailed protocol for preparing a stock solution is provided below. Adherence to this
protocol can help mitigate solubility issues.
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Q4: How should I store the Ceritinib dihydrochloride DMSO stock solution?

A4: To ensure the stability of your stock solution, it is recommended to aliquot the solution into
single-use vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term
storage (up to 1 month) or at -80°C for long-term storage (up to 1 year)[1][3].

Q5: | observed precipitation in my stock solution after storage. What should | do?

A5: If you observe precipitation in your stock solution upon thawing, gently warm the vial to
37°C for a few minutes and vortex to redissolve the compound completely before use. If
precipitation persists, it may indicate that the compound has exceeded its solubility limit at that
storage temperature or that the DMSO has absorbed moisture. In such cases, it is advisable to
prepare a fresh stock solution.

Data Summary

Table 1: Solubility of Ceritinib and its Dihydrochloride Salt in Various Solvents
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. Molar
Solubility .
Compound Solvent Concentration Reference
(mg/mL)
(mM)

Ceritinib

_ _ DMSO 13 20.6 [1][4]
dihydrochloride
Ceritinib

_ _ DMSO 100 158.46 [1][2]
dihydrochloride
Ceritinib

_ _ Ethanol 10-11 15.84 - 17.43 [1][2]
dihydrochloride
Ceritinib

) ) Water Insoluble - [1][4]
dihydrochloride
Ceritinib (base) DMSO 1 - [5]
Ceritinib (base) Ethanol 16 - [5]

Dimethyl
Ceritinib (base) formamide 12 - [5]
(DMF)

Note: Solubility can vary between different batches and suppliers. The provided data is for
guidance.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Ceritinib Dihydrochloride Stock Solution in DMSO
e Materials:

o Ceritinib dihydrochloride powder

o Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

o Sterile, conical-bottom microcentrifuge tubes

o Calibrated micropipettes and sterile tips
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o Vortex mixer

o Sonicator (optional)

e Procedure:

1. Equilibrate the Ceritinib dihydrochloride powder to room temperature before opening
the vial to prevent moisture condensation.

2. Calculate the required mass of Ceritinib dihydrochloride for your desired volume of a 10
mM stock solution (Molecular Weight: 631.06 g/mol ).

3. Carefully weigh the calculated amount of powder and transfer it to a sterile microcentrifuge
tube.

4. Add the corresponding volume of fresh, anhydrous DMSO to the tube.
5. Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

6. If the compound does not fully dissolve, sonicate the tube for 5-10 minutes in a water bath
sonicator[6][7]. Gentle warming to 37°C can also be applied.

7. Visually inspect the solution to ensure it is clear and free of any particulate matter.
8. Aliquot the stock solution into single-use volumes in sterile tubes.

9. Store the aliquots at -20°C or -80°C.

Signaling Pathway

Ceritinib is a potent and selective inhibitor of Anaplastic Lymphoma Kinase (ALK). In certain
cancers, a chromosomal rearrangement leads to the formation of a fusion gene, such as
EML4-ALK, which results in a constitutively active ALK protein. This aberrant kinase activity
drives downstream signaling pathways that promote cell proliferation and survival. Ceritinib
inhibits the autophosphorylation of ALK, thereby blocking these downstream signals[3][9].
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Caption: Ceritinib inhibits the EML4-ALK fusion protein, blocking downstream signaling
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ceritinib dihydrochloride solubility issues in DMSO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606605#ceritinib-dihydrochloride-solubility-issues-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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